Cas no 1780188-10-4 (3-(2,3-dihydro-1-benzofuran-7-yloxy)piperidine)

• Product Name: 3-(2,3-dihydro-1-benzofuran-7-yloxy)piperidine
• CAS No: 1780188-10-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6515745
• PubChem ID: 84684728
• Update Time: 2025-10-22

3-(2,3-dihydro-1-benzofuran-7-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1-benzofuran-7-yloxy)piperidine
• 1780188-10-4
• EN300-1780903

• Inchi： 1S/C13H17NO2/c1-3-10-6-8-15-13(10)12(5-1)16-11-4-2-7-14-9-11/h1,3,5,11,14H,2,4,6-9H2
• InChI Key： ZTFLPLJUNXYENL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C2CCOC=12)C1CNCCC1

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2,3-dihydro-1-benzofuran-7-yloxy)piperidine

Introduction to 3-(2,3-dihydro-1-benzofuran-7-yloxy)piperidine (CAS No. 1780188-10-4)

3-(2,3-dihydro-1-benzofuran-7-yloxy)piperidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1780188-10-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of 3-(2,3-dihydro-1-benzofuran-7-yloxy)piperidine incorporates a piperidine ring linked to a benzofuran moiety. The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance the solubility and bioavailability of therapeutic agents. The benzofuran component introduces additional functional diversity, which can be exploited for modulating specific biological pathways.

In recent years, there has been a surge in research focused on developing novel compounds that leverage the synergistic effects of piperidine and benzofuran derivatives. These combinations have shown potential in targeting various therapeutic areas, including central nervous system disorders, inflammation, and metabolic diseases. The structural features of 3-(2,3-dihydro-1-benzofuran-7-yloxy)piperidine make it an attractive candidate for further exploration in these domains.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The presence of both the piperidine and benzofuran moieties allows for selective modifications at multiple sites, enabling researchers to fine-tune its pharmacological properties. This flexibility has led to several innovative approaches in synthesizing analogs with enhanced potency and selectivity.

Recent studies have highlighted the biological activity of 3-(2,3-dihydro-1-benzofuran-7-yloxy)piperidine in preclinical models. Research indicates that this compound exhibits notable interactions with certain enzymes and receptors, which are implicated in various disease mechanisms. For instance, preliminary data suggest that it may inhibit the activity of enzymes involved in inflammation pathways, potentially making it a valuable candidate for treating inflammatory conditions.

The synthesis of 3-(2,3-dihydro-1-benzofuran-7-yloxy)piperidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The development of efficient synthetic routes is crucial for scaling up production and facilitating further research.

The pharmacokinetic profile of 3-(2,3-dihydro-1-benzofuran-7-yloxy)piperidine is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its therapeutic potential and safety profile. Preliminary pharmacokinetic studies have provided valuable insights into its behavior within biological systems, guiding future optimization efforts.

In conclusion,3-(2,3-dihydro-1-benzofuran-7-yloxy)piperidine represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and demonstrated biological activity position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies,CAS No. 1780188-10-4 will undoubtedly remain at the forefront of scientific inquiry in this field.